Cas no 3691-27-8 (9-Anthracenemethanamine,N-(2-chloroethyl)-N-ethyl-)

9-Anthracenemethanamine,N-(2-chloroethyl)-N-ethyl- structure
3691-27-8 structure
Product Name:9-Anthracenemethanamine,N-(2-chloroethyl)-N-ethyl-
CAS No:3691-27-8
MF:C19H20ClN
MW:297.821804046631
CID:323560
PubChem ID:56894
Update Time:2025-04-19

9-Anthracenemethanamine,N-(2-chloroethyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Anthracenemethanamine,N-(2-chloroethyl)-N-ethyl-
    • N-(anthracen-9-ylmethyl)-2-chloro-N-ethylethanamine
    • AC1L1LWA
    • Aethyl-[9]anthrylmethyl-(2-chlor-aethyl)-amin
    • ethyl-[9]anthrylmethyl-(2-chloro-ethyl)-amine
    • NSC28129
    • DTXSID40275619
    • 3691-27-8
    • NSC-28129
    • Inchi: 1S/C19H20ClN/c1-2-21(12-11-20)14-19-17-9-5-3-7-15(17)13-16-8-4-6-10-18(16)19/h3-10,13H,2,11-12,14H2,1H3
    • InChI Key: CLWHBZKQDPUJEU-UHFFFAOYSA-N
    • SMILES: ClCCN(CC)CC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 297.1286
  • Monoisotopic Mass: 297.128427
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.151
  • Boiling Point: 413.7°Cat760mmHg
  • Flash Point: 204°C
  • Refractive Index: 1.646
  • PSA: 3.24
  • LogP: 5.05370
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